Cas no 54126-40-8 (4-(3-chloropyrazin-2-yl)morpholine)

• Product Name: 4-(3-chloropyrazin-2-yl)morpholine
• CAS No: 54126-40-8
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• MDL: MFCD14702665
• CID: 355479
• PubChem ID: 20528994
• Update Time: 2025-11-01

4-(3-chloropyrazin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(3-chloropyrazinyl)-
• 4-(3-chloropyrazin-2-yl)morpholine
• DDTFLTGFVRRMBF-UHFFFAOYSA-N
• MFCD14702665
• MB13974
• DTXSID60608400
• AS-61910
• F1907-0172
• EN300-265029
• 2-Chloro-3-morpholinopyrazine
• N10145
• SCHEMBL11142308
• AM87048
• 54126-40-8
• AKOS010967000
• 2-Chloro-3-morpholinyl-pyrazine
• DB-411470
• 4-(3-Chloro-2-pyrazinyl)morpholine

• MDL： MFCD14702665
• Inchi： 1S/C8H10ClN3O/c9-7-8(11-2-1-10-7)12-3-5-13-6-4-12/h1-2H,3-6H2
• InChI Key： DDTFLTGFVRRMBF-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCOCC1

Computed Properties

• Exact Mass: 199.0514
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 38.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(3-chloropyrazin-2-yl)morpholine

Recent Advances in the Study of 4-(3-Chloropyrazin-2-yl)morpholine (CAS: 54126-40-8) in Chemical Biology and Pharmaceutical Research

4-(3-Chloropyrazin-2-yl)morpholine (CAS: 54126-40-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by a pyrazine core substituted with a morpholine ring and a chlorine atom, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, positioning it as a promising scaffold for the development of novel therapeutic agents.

One of the key areas of research involving 4-(3-chloropyrazin-2-yl)morpholine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The compound's ability to interact with the ATP-binding sites of kinases has been demonstrated in several in vitro and in vivo studies, highlighting its potential as a lead compound for further optimization. Recent publications have reported the synthesis of derivatives with improved selectivity and potency, paving the way for the development of next-generation kinase inhibitors.

In addition to its applications in kinase inhibition, 4-(3-chloropyrazin-2-yl)morpholine has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that certain derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings underscore the compound's versatility and its potential to address the growing challenge of antimicrobial resistance.

Another notable advancement in the study of 4-(3-chloropyrazin-2-yl)morpholine is its use in the development of fluorescent probes for biological imaging. Researchers have exploited the compound's unique electronic properties to design probes that can selectively bind to specific cellular targets, enabling real-time visualization of biological processes. This application has significant implications for both basic research and clinical diagnostics, offering new tools for understanding disease mechanisms and monitoring therapeutic responses.

Despite these promising developments, challenges remain in the optimization of 4-(3-chloropyrazin-2-yl)morpholine-based compounds. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to fully realize their therapeutic potential. Recent efforts have focused on structural modifications, including the introduction of solubilizing groups and the exploration of prodrug strategies, to overcome these limitations. Collaborative research involving chemists, biologists, and pharmacologists will be essential to advance this field further.

In conclusion, 4-(3-chloropyrazin-2-yl)morpholine (CAS: 54126-40-8) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial activity to biological imaging, highlighting its broad utility. Continued research and development efforts are expected to yield novel therapeutic agents and diagnostic tools, contributing to advancements in human health and medicine.